Cas no 1005009-95-9 (2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-(3,4-Diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its diethoxy-substituted phenyl ring enhances solubility in organic solvents, facilitating handling in synthetic applications. The tetramethyl dioxaborolane moiety provides stability against hydrolysis, making it suitable for storage and reactions under mild conditions. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a versatile building block for constructing complex aryl structures. Its well-defined reactivity profile and compatibility with diverse reaction conditions contribute to its utility in precision organic synthesis.
1005009-95-9 structure
Product Name:2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1005009-95-9
MF:C16H25BO4
MW:292.178305387497
CID:2121078
PubChem ID:59619902
Update Time:2025-06-09
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 1,3,2-DIOXABOROLANE, 2-(3,4-DIETHOXYPHENYL)-4,4,5,5-TETRAMETHYL-
- MBCMPJGYOKNJKF-UHFFFAOYSA-N
- 2-(3,4-diethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- Inchi： 1S/C16H25BO4/c1-7-18-13-10-9-12(11-14(13)19-8-2)17-20-15(3,4)16(5,6)21-17/h9-11H,7-8H2,1-6H3
- InChI Key： MBCMPJGYOKNJKF-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=C(C=2)OCC)OCC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 292.185
- Monoisotopic Mass: 292.185
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1425797-0.05g |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 0.05g |
$128.0 | 2023-07-10 | |
| Enamine | EN300-1425797-0.1g |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 0.1g |
$188.0 | 2023-07-10 | |
| Enamine | EN300-1425797-0.25g |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 0.25g |
$271.0 | 2023-07-10 | |
| Enamine | EN300-1425797-0.5g |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 0.5g |
$468.0 | 2023-07-10 | |
| Enamine | EN300-1425797-1.0g |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 1.0g |
$600.0 | 2023-07-10 | |
| Enamine | EN300-1425797-2.5g |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 2.5g |
$1174.0 | 2023-07-10 | |
| Enamine | EN300-1425797-5.0g |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 5.0g |
$1737.0 | 2023-07-10 | |
| Enamine | EN300-1425797-10.0g |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 10.0g |
$2577.0 | 2023-07-10 | |
| 1PlusChem | 1P0291KG-50mg |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 50mg |
$214.00 | 2023-12-27 | |
| 1PlusChem | 1P0291KG-100mg |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1005009-95-9 | 95% | 100mg |
$286.00 | 2023-12-27 |
2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1005009-95-9 (2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
